Cas no 92234-54-3 (1H-Pyrazole,1-tricyclo[3.3.1.13,7]dec-1-yl-)
92234-54-3 structure
Product Name:1H-Pyrazole,1-tricyclo[3.3.1.13,7]dec-1-yl-
CAS No:92234-54-3
MF:C13H18N2
MW:202.295423030853
CID:803861
PubChem ID:145234
Update Time:2025-04-19
1H-Pyrazole,1-tricyclo[3.3.1.13,7]dec-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,1-tricyclo[3.3.1.13,7]dec-1-yl-
- 1-(1-adamantyl)pyrazole
- DTXSID50238932
- 1-(Adamantan-1-yl)pyrazole
- 92234-54-3
- TWAYEKHIDSYYHV-UHFFFAOYSA-N
- 1-(1-Adamantyl)-1H-pyrazole
- AKOS005606263
- 1-(adamantyl)-pyrazole
-
- Inchi: 1S/C13H18N2/c1-2-14-15(3-1)13-7-10-4-11(8-13)6-12(5-10)9-13/h1-3,10-12H,4-9H2
- InChI Key: TWAYEKHIDSYYHV-UHFFFAOYSA-N
- SMILES: N1(C=CC=N1)C12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 202.147
- Monoisotopic Mass: 202.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 318°C at 760 mmHg
- Flash Point: 146.1°C
- Refractive Index: 1.737
1H-Pyrazole,1-tricyclo[3.3.1.13,7]dec-1-yl- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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